molecular formula C19H21FN2O3 B5795394 N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide

N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide

Cat. No. B5795394
M. Wt: 344.4 g/mol
InChI Key: HNOAPVUDTLLRIB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide, also known as AFA, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. AFA belongs to the class of compounds known as benzamides and has been found to exhibit anti-inflammatory and analgesic effects.

Mechanism of Action

The mechanism of action of N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β by reducing the activation of NF-κB and AP-1 signaling pathways. N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide has also been found to reduce the activation of glial cells such as microglia and astrocytes, which are involved in the inflammatory response in the central nervous system. N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide has been found to exhibit neuroprotective effects by reducing oxidative stress and preventing neuronal cell death through the activation of the Nrf2-ARE signaling pathway. N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide has also been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest through the modulation of various signaling pathways such as PI3K/Akt and MAPK/ERK.
Biochemical and physiological effects
N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide has been found to exhibit various biochemical and physiological effects in scientific research. N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide has been found to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-1β, which are involved in the inflammatory response in the body. N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide has also been found to reduce the activation of glial cells such as microglia and astrocytes, which are involved in the inflammatory response in the central nervous system. N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide has been found to exhibit neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide has also been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest.

Advantages and Limitations for Lab Experiments

N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide has several advantages for lab experiments such as its low toxicity and high stability. N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide has been found to have low toxicity in various scientific research studies, making it a safe compound to use in lab experiments. N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide has also been found to be stable under various conditions, making it a reliable compound for lab experiments. However, N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide also has some limitations for lab experiments such as its limited solubility in water and its high cost. N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide has limited solubility in water, which can make it difficult to administer in certain lab experiments. N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide is also a relatively expensive compound, which can limit its use in some scientific research studies.

Future Directions

There are several future directions for the scientific research of N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide. N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide has shown promising results in various scientific research fields such as pain management, neuroprotection, and cancer treatment. Further studies are needed to fully understand the mechanism of action of N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide and its potential therapeutic properties. Future studies could focus on optimizing the synthesis method of N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide to improve its purity and yield. Future studies could also focus on developing new formulations of N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide that improve its solubility in water and reduce its cost. In addition, future studies could focus on exploring the potential of N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide in other scientific research fields such as autoimmune diseases and infectious diseases.

Synthesis Methods

N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide can be synthesized through a multistep process that involves the reaction of 2,4-dimethylbenzylamine with acetic anhydride to form N-acetyl-2,4-dimethylbenzylamine. This intermediate is then reacted with 4-fluorophenoxyacetic acid to form N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide. The purity and yield of N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide can be improved through further purification steps such as recrystallization and column chromatography.

Scientific Research Applications

N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide has been studied for its potential therapeutic properties in various scientific research fields such as pain management, neuroprotection, and cancer treatment. N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide has been found to exhibit anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and reducing the activation of glial cells in the central nervous system. N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide has also been found to exhibit neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. In addition, N-[3-(acetylamino)-2,4-dimethylbenzyl]-2-(4-fluorophenoxy)acetamide has been studied for its potential anticancer properties by inhibiting the growth and proliferation of cancer cells.

properties

IUPAC Name

N-[(3-acetamido-2,4-dimethylphenyl)methyl]-2-(4-fluorophenoxy)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21FN2O3/c1-12-4-5-15(13(2)19(12)22-14(3)23)10-21-18(24)11-25-17-8-6-16(20)7-9-17/h4-9H,10-11H2,1-3H3,(H,21,24)(H,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HNOAPVUDTLLRIB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=C(C=C1)CNC(=O)COC2=CC=C(C=C2)F)C)NC(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21FN2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

344.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.